Cas no 91424-81-6 (N,N-Di(butan-2-yl)-5-phenylpentanamide)

• Product Name: N,N-Di(butan-2-yl)-5-phenylpentanamide
• CAS No: 91424-81-6
• MF: C₁₉H₃₁NO
• MW: 289.455545663834
• CID: 2813897
• PubChem ID: 13315650
• Update Time: 2025-04-21

N,N-Di(butan-2-yl)-5-phenylpentanamide Chemical and Physical Properties

Names and Identifiers

• DTXSID10536562
• 91424-81-6
• N,N-Di(butan-2-yl)-5-phenylpentanamide

• Inchi： 1S/C19H31NO/c1-5-16(3)20(17(4)6-2)19(21)15-11-10-14-18-12-8-7-9-13-18/h7-9,12-13,16-17H,5-6,10-11,14-15H2,1-4H3
• InChI Key： NSCGHTGBHFLLSP-UHFFFAOYSA-N
• SMILES： O=C(CCCCC1C=CC=CC=1)N(C(C)CC)C(C)CC

Computed Properties

• Exact Mass: 289.240564612Da
• Monoisotopic Mass: 289.240564612Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.3Ų